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Compound of Interest

Compound Name: 4-Isopropyl-2-nitroaniline

Cat. No.: B181355 Get Quote

An In-depth Technical Guide to the Molecular Structure of 4-Isopropyl-2-nitroaniline

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive examination of the molecular structure,

properties, and analytical characterization of 4-Isopropyl-2-nitroaniline (CAS No: 63649-64-

9). As a substituted nitroaromatic amine, this compound possesses distinct structural features

amenable to detailed spectroscopic analysis. This document synthesizes data from nuclear

magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR)

spectroscopy to build a complete portrait of the molecule. We present a validated synthetic

protocol, a thorough interpretation of spectroscopic data, and essential safety information. The

causality behind experimental choices and the self-validating nature of the combined analytical

data are emphasized to provide field-proven insights for professionals in chemical research

and development.

Introduction and Physicochemical Profile
4-Isopropyl-2-nitroaniline is a member of the substituted aniline family, characterized by an

amino group (-NH₂), a nitro group (-NO₂), and an isopropyl group attached to a benzene ring.

[1] The interplay between the electron-donating amino group and the electron-withdrawing nitro

group creates a unique electronic environment that influences the molecule's chemical

reactivity and spectroscopic properties.[2] This guide serves as an authoritative resource,

detailing the molecular architecture and the analytical methodologies required for its

unambiguous identification.
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The fundamental properties of 4-Isopropyl-2-nitroaniline are summarized in the table below.

Property Value Source(s)

CAS Number 63649-64-9 [3][4][5]

Molecular Formula C₉H₁₂N₂O₂ [3][4][6]

Molecular Weight 180.20 g/mol [4]

IUPAC Name 4-(propan-2-yl)-2-nitroaniline [6]

Appearance Orange oil or liquid/solid [4][5]

Boiling Point 142-144 °C @ 0.4 mmHg [5]

Flash Point 133.5 °C [5]

Below is a 2D representation of the molecular structure, generated using the IUPAC name.
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Start: 2,2,2-trifluoro-N-(4-isopropyl-
2-nitrophenyl)acetamide in MeOH

Add H₂O and K₂CO₃

Stir at Room Temp
(18 hours)

Quench & Extract:
Ethyl Acetate / Brine

Separate Organic Layer Extract Aqueous Layer
(3x Ethyl Acetate)

Aqueous
Phase

Combine & Dry
Organic Layers (Na₂SO₄)

Concentrate
(Rotary Evaporation)

Purify: Silica Gel
Chromatography

Product: 4-Isopropyl-2-nitroaniline
(Orange Oil)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b181355?utm_src=pdf-custom-synthesis
https://www.wisdomlib.org/concept/substituted-aniline
https://www.benchchem.com/product/b181355
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh2d7028f1
https://www.chemicalbook.com/synthesis/4-isopropyl-2-nitroaniline.htm
https://www.guidechem.com/supply/63649-64-9.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isopropyl-2-nitroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isopropyl-2-nitroaniline
https://www.benchchem.com/product/b181355#molecular-structure-of-4-isopropyl-2-nitroaniline
https://www.benchchem.com/product/b181355#molecular-structure-of-4-isopropyl-2-nitroaniline
https://www.benchchem.com/product/b181355#molecular-structure-of-4-isopropyl-2-nitroaniline
https://www.benchchem.com/product/b181355#molecular-structure-of-4-isopropyl-2-nitroaniline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b181355?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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